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Compound of Interest

Compound Name: AMG-222 tosylate

Cat. No.: B605402 Get Quote

Application Notes and Protocols: AMG-222
Tosylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
AMG-222 is a potent and selective dipeptidyl peptidase-4 (DPP-IV) inhibitor. DPP-IV is a serine

protease that plays a crucial role in glucose homeostasis by inactivating incretin hormones,

such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide

(GIP). By inhibiting DPP-IV, AMG-222 prolongs the action of these incretins, leading to

enhanced insulin secretion and reduced glucagon levels in a glucose-dependent manner.

These application notes provide detailed information on the solubility of AMG-222 tosylate and

protocols for its preparation and use in common experimental settings.

Physicochemical and Solubility Data
Quantitative data for AMG-222 tosylate is summarized below. It is recommended to perform

small-scale solubility tests before preparing large quantities of stock solutions.
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Property Data

Molecular Formula C₃₉H₄₇N₉O₆S

Molecular Weight 769.9 g/mol

CAS Number 1163719-08-1

Appearance White to off-white solid

Solubility in DMSO

While specific quantitative data is not publicly

available, similar small molecule inhibitors are

often soluble in DMSO at concentrations ≥ 10

mg/mL. It is recommended to test solubility

starting from this concentration.

Solubility in Ethanol
Expected to be sparingly soluble. Testing is

recommended.

Solubility in Water
Expected to be poorly soluble. Testing is

recommended.

Storage

Store solid compound at -20°C. Protect from

light and moisture. Stock solutions in DMSO can

be stored at -20°C for short-term use (weeks) or

-80°C for long-term use (months). Avoid

repeated freeze-thaw cycles.

Signaling Pathway
AMG-222, as a DPP-IV inhibitor, modulates the GLP-1 signaling pathway. The diagram below

illustrates the mechanism of action.
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Mechanism of Action of AMG-222 Tosylate

DPP-IV Inhibition

Incretin Regulation Downstream Effects

AMG-222 DPP-IV
Inhibits

Inactive MetabolitesDegrades

Active GLP-1 & GIP Pancreatic β-cells ↑ Insulin Secretion

↓ Glucagon Secretion

Improved Glucose Homeostasis
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Stock Solution Preparation Workflow

Start

Calculate required mass of AMG-222 tosylate

Weigh the compound accurately

Add anhydrous DMSO

Vortex and/or sonicate to dissolve

Aliquot into smaller volumes

Store at -20°C or -80°C

End
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[https://www.benchchem.com/product/b605402#amg-222-tosylate-solubility-and-preparation-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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